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Compound of Interest

Compound Name: Cyjohnphos

Cat. No.: B1301957 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Cyjohnphos, a bulky and electron-

rich monodentate biarylphosphine ligand. It details the chemical properties, applications in

catalysis, and specific experimental protocols for its use in key cross-coupling reactions.

Core Chemical Information
Cyjohnphos, also known by its systematic name 2-(Dicyclohexylphosphino)biphenyl, is a

widely used ligand in organic synthesis, particularly in palladium-catalyzed cross-coupling

reactions.[1] Its structural features, specifically the bulky dicyclohexylphosphino group and the

biphenyl backbone, contribute to its effectiveness in promoting challenging coupling reactions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1301957?utm_src=pdf-interest
https://www.benchchem.com/product/b1301957?utm_src=pdf-body
https://www.benchchem.com/product/b1301957?utm_src=pdf-body
https://www.chemscene.com/247940-06-3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 247940-06-3 [1][2][3]

Molecular Formula C₂₄H₃₁P [1]

Molecular Weight 350.49 g/mol [1]

Synonyms

2-

(Dicyclohexylphosphino)biphe

nyl, (2-

Biphenyl)dicyclohexylphosphin

e, Cyclohexyl JohnPhos

Appearance
White to off-white powder or

crystals

Melting Point 102-106 °C

SMILES
C1CCC(CC1)P(C2CCCCC2)c

3ccccc3-c4ccccc4

Chemical Structure:

Applications in Catalysis
Cyjohnphos is a prominent member of the Buchwald phosphine ligands, which are renowned

for their ability to facilitate a wide range of palladium-catalyzed cross-coupling reactions. These

reactions are fundamental in the synthesis of pharmaceuticals, agrochemicals, and advanced

materials. The primary applications of Cyjohnphos are in the Suzuki-Miyaura coupling and the

Buchwald-Hartwig amination.

Suzuki-Miyaura Coupling
The Suzuki-Miyaura coupling is a versatile method for the formation of carbon-carbon bonds,

typically between an aryl or vinyl halide and an organoboron compound. The use of bulky,

electron-rich ligands like Cyjohnphos is crucial for the coupling of challenging substrates, such

as sterically hindered reactants and unreactive aryl chlorides.
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The following diagram illustrates the generally accepted catalytic cycle for the Suzuki-Miyaura

reaction, where 'L' represents the Cyjohnphos ligand.
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Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Buchwald-Hartwig Amination
The Buchwald-Hartwig amination is a powerful method for the formation of carbon-nitrogen

bonds, enabling the synthesis of arylamines from aryl halides or pseudohalides and primary or

secondary amines. Cyjohnphos has demonstrated high efficacy in these reactions, particularly

with sterically demanding amines.[2]

Catalytic Cycle for Buchwald-Hartwig Amination:

The diagram below outlines the catalytic cycle for the Buchwald-Hartwig amination, with 'L'

representing the Cyjohnphos ligand.
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Caption: Catalytic cycle of the Buchwald-Hartwig amination reaction.

Quantitative Data
The performance of Cyjohnphos as a ligand in the Buchwald-Hartwig amination has been

evaluated with various amines. The following table summarizes the yields obtained in the

coupling of bromobenzene with different heterocyclic amines, comparing Cyjohnphos with

other common phosphine ligands.

Table 1: Comparison of Ligand Performance in the Buchwald-Hartwig Amination of

Bromobenzene[2]

Entry Amine Ligand Yield (%)

1 Carbazole CyJohnPhos 86

2 Diphenylamine CyJohnPhos 85

3 Phenoxazine CyJohnPhos >99

4 Phenothiazine CyJohnPhos 92

5
9,9-dimethyl-9,10-

dihydroacridine
CyJohnPhos 93

Reaction conditions: Bromobenzene, amine, palladium precatalyst, ligand, and base in a

suitable solvent.

Experimental Protocols
The following are representative experimental protocols for palladium-catalyzed cross-coupling

reactions that can be adapted for the use of Cyjohnphos.

General Procedure for Suzuki-Miyaura Coupling of an
Aryl Chloride
This protocol is a general guideline and may require optimization for specific substrates.
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Caption: General experimental workflow for a Suzuki-Miyaura coupling reaction.

Methodology:

Reaction Setup: In a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen),

combine the palladium source (e.g., Pd(OAc)₂, 1-2 mol%), Cyjohnphos (1.2-2.4 mol%), a

base (e.g., K₃PO₄, 2-3 equivalents), the aryl chloride (1.0 equivalent), and the arylboronic

acid (1.2-1.5 equivalents).

Solvent Addition: Add a suitable anhydrous solvent (e.g., toluene, dioxane, or THF).

Degassing: Degas the reaction mixture by bubbling argon through the solution for 10-15

minutes or by three freeze-pump-thaw cycles.

Reaction: Heat the mixture to the desired temperature (typically 80-110 °C) and stir until the

reaction is complete, as monitored by TLC, GC, or LC-MS.

Work-up: Cool the reaction to room temperature and quench with water. Extract the aqueous

layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with

brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel.
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Caption: General experimental workflow for a Buchwald-Hartwig amination reaction.

Methodology:

Reaction Setup: To a dried Schlenk tube, add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2

mol%), Cyjohnphos (2-4 mol%), and a strong, non-nucleophilic base (e.g., NaOtBu or

K₃PO₄, 1.2-2.0 equivalents).

Reagent Addition: Add the aryl bromide (1.0 equivalent) and the amine (1.1-1.5 equivalents)

to the tube.

Solvent Addition: Add an anhydrous solvent (e.g., toluene or dioxane).

Degassing: Seal the tube and degas the mixture.

Reaction: Heat the reaction mixture to the appropriate temperature (typically 80-110 °C) with

stirring for the required time (monitored by TLC, GC, or LC-MS).

Work-up: After cooling to room temperature, dilute the reaction mixture with a suitable

organic solvent and filter through a pad of Celite. Concentrate the filtrate under reduced

pressure.

Purification: Purify the residue by flash column chromatography to afford the desired

arylamine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.chemscene.com/247940-06-3.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8689646/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8689646/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8689646/
https://www.strem.com/product/15-1140
https://www.benchchem.com/product/b1301957#cyjohnphos-cas-number-and-chemical-structure
https://www.benchchem.com/product/b1301957#cyjohnphos-cas-number-and-chemical-structure
https://www.benchchem.com/product/b1301957#cyjohnphos-cas-number-and-chemical-structure
https://www.benchchem.com/product/b1301957#cyjohnphos-cas-number-and-chemical-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1301957?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

